Cas no 1805451-00-6 (4-Amino-5-bromo-2-(trifluoromethyl)benzyl alcohol)

4-Amino-5-bromo-2-(trifluoromethyl)benzyl alcohol is a versatile brominated and trifluoromethyl-substituted benzyl alcohol derivative, primarily employed as a key intermediate in pharmaceutical and agrochemical synthesis. Its distinct molecular structure, featuring an amino group, bromine substituent, and trifluoromethyl group, enhances reactivity and selectivity in cross-coupling reactions and other transformations. The compound’s trifluoromethyl group contributes to improved metabolic stability and lipophilicity in target molecules. High purity and consistent quality make it suitable for research and industrial applications, particularly in the development of bioactive compounds. Proper handling under controlled conditions is recommended due to its reactive functional groups.

4-Amino-5-bromo-2-(trifluoromethyl)benzyl alcohol structure

1805451-00-6 structure

Product Name:4-Amino-5-bromo-2-(trifluoromethyl)benzyl alcohol

CAS No:1805451-00-6

MF:C₈H₇BrF₃NO

MW:270.046491861343

CID:4963710

Update Time:2025-06-07

4-Amino-5-bromo-2-(trifluoromethyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

- 4-Amino-5-bromo-2-(trifluoromethyl)benzyl alcohol
- Inchi： 1S/C8H7BrF3NO/c9-6-1-4(3-14)5(2-7(6)13)8(10,11)12/h1-2,14H,3,13H2
- InChI Key： MKSCZSWIWPGFIT-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(C(F)(F)F)=C(CO)C=1)N

Computed Properties

Exact Mass: 268.96631 g/mol
Monoisotopic Mass: 268.96631 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 46.2
Molecular Weight: 270.05

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A014001555-250mg	4-Amino-5-bromo-2-(trifluoromethyl)benzyl alcohol	1805451-00-6	97%	250mg	475.20 USD	2021-06-22
Alichem	A014001555-500mg	4-Amino-5-bromo-2-(trifluoromethyl)benzyl alcohol	1805451-00-6	97%	500mg	782.40 USD	2021-06-22
Alichem	A014001555-1g	4-Amino-5-bromo-2-(trifluoromethyl)benzyl alcohol	1805451-00-6	97%	1g	1,549.60 USD	2021-06-22